Cas no 1058164-93-4 (4-Formyl-2H-1,3-benzodioxole-5-carboxylic acid)

• Product Name: 4-Formyl-2H-1,3-benzodioxole-5-carboxylic acid
• CAS No: 1058164-93-4
• MF: C₉H₆O₅
• MW: 194.140943050385
• CID: 6349795
• PubChem ID: 129927667
• Update Time: 2025-09-18

4-Formyl-2H-1,3-benzodioxole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-2H-1,3-benzodioxole-5-carboxylicacid
• 4-formyl-1,3-dioxaindane-5-carboxylic acid
• 4-formyl-1,3-benzodioxole-5-carboxylic acid
• 4-Formyl-2H-1,3-benzodioxole-5-carboxylic acid
• 1058164-93-4
• EN300-657359
• Z1262559118
• SCHEMBL23561476

• Inchi： 1S/C9H6O5/c10-3-6-5(9(11)12)1-2-7-8(6)14-4-13-7/h1-3H,4H2,(H,11,12)
• InChI Key： BFGFSRHSSGWAFO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(=O)O)=C(C=O)C1=2

Computed Properties

• Exact Mass: 194.02152329g/mol
• Monoisotopic Mass: 194.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-Formyl-2H-1,3-benzodioxole-5-carboxylic acid

4-Formyl-2H-1,3-benzodioxole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1058164-93-4, known as 4-formyl-2H-1,3-benzodioxole-5-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodioxole ring system with a formyl group and a carboxylic acid moiety. The benzodioxole core is a derivative of benzene, where two oxygen atoms are incorporated into the ring structure, forming a dioxole group. The presence of the formyl group (-CHO) at the 4-position and the carboxylic acid group (-COOH) at the 5-position introduces interesting electronic and functional properties to the molecule.

Recent studies have highlighted the potential of 4-formyl-2H-1,3-benzodioxole-5-carboxylic acid in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its ability to act as a precursor for synthesizing more complex molecules with tailored functionalities. For instance, the formyl group can undergo various reactions, such as oxidation or reduction, to yield derivatives with enhanced reactivity or selectivity. Similarly, the carboxylic acid group can participate in esterification or amidation reactions, enabling the creation of bioactive compounds or polymeric materials.

One of the most promising areas of research involving this compound is its role in drug discovery. The benzodioxole framework is known for its ability to modulate biological activity due to its rigid structure and electron-withdrawing properties. By incorporating additional functional groups, such as the formyl and carboxylic acid, researchers can fine-tune the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways, making them potential candidates for anti-inflammatory drug development.

In addition to its pharmaceutical applications, 4-formyl-2H-1,3-benzodioxole-5-carboxylic acid has shown promise in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The formyl group contributes to the molecule's conjugation length, enhancing its ability to absorb light and transport charges efficiently. Meanwhile, the carboxylic acid group can facilitate self-assembling behaviors or serve as a site for further functionalization.

The synthesis of 4-formyl-2H-1,3-benzodioxole-5-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the oxidation of an appropriate benzodioxol derivative followed by subsequent functionalization steps to introduce the formyl and carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, researchers have also explored the biodegradability and eco-friendly synthesis routes for this compound. Given its potential use in pharmaceuticals and materials science, understanding its environmental impact is crucial for sustainable development. Studies have shown that under certain conditions, this compound can undergo microbial degradation; however, further research is needed to optimize its eco-friendly production processes.

In conclusion, 4-formyl-2H-1,3-benzodioxole-5-carboxylic acid (CAS No. 1058164-93-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure provides a platform for developing innovative solutions in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern technology and medicine.